Cas no 2172216-20-3 (1-amino(cyclopropyl)methylcyclohexan-1-ol)

• Product Name: 1-amino(cyclopropyl)methylcyclohexan-1-ol
• CAS No: 2172216-20-3
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5567183
• PubChem ID: 165593426
• Update Time: 2025-08-04

1-amino(cyclopropyl)methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172216-20-3
• 1-[amino(cyclopropyl)methyl]cyclohexan-1-ol
• EN300-1641237
• 1-amino(cyclopropyl)methylcyclohexan-1-ol

• Inchi： 1S/C10H19NO/c11-9(8-4-5-8)10(12)6-2-1-3-7-10/h8-9,12H,1-7,11H2
• InChI Key： GPRQSLUBFHBYCQ-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C(C1CC1)N

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino(cyclopropyl)methylcyclohexan-1-ol

Comprehensive Introduction to 1-amino(cyclopropyl)methylcyclohexan-1-ol (CAS No. 2172216-20-3): Properties, Applications, and Industry Insights

The compound 1-amino(cyclopropyl)methylcyclohexan-1-ol (CAS No. 2172216-20-3) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This cyclopropyl-methylcyclohexanol derivative combines a cyclohexane backbone with a strategically positioned amino group and cyclopropyl moiety, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its stereochemistry, as the spatial arrangement of substituents can dramatically influence its biological activity and reactivity.

In recent years, the demand for functionalized cyclohexane derivatives like 1-amino(cyclopropyl)methylcyclohexan-1-ol has surged, driven by their utility in drug discovery. The compound's amino-cyclopropyl motif is frequently explored in medicinal chemistry for its ability to modulate pharmacokinetic properties. A 2023 study highlighted its potential as a building block for central nervous system (CNS) therapeutics, aligning with current industry focus on neurological disorders. The methylcyclohexanol core also offers interesting possibilities for chiral synthesis, a hot topic in asymmetric catalysis research.

From a synthetic chemistry perspective, CAS 2172216-20-3 presents fascinating challenges and opportunities. The cyclopropyl ring strain introduces unique reactivity patterns that differ from standard aliphatic systems. Modern green chemistry approaches are being developed to optimize its production, reflecting the pharmaceutical industry's push toward sustainable manufacturing. Computational chemists have modeled its conformational dynamics, revealing insights that could inform the design of novel bioactive molecules.

The physicochemical properties of 1-amino(cyclopropyl)methylcyclohexan-1-ol make it particularly valuable for structure-activity relationship (SAR) studies. Its hydrogen bonding capacity from both the amino and hydroxyl groups allows for diverse molecular interactions, while the cyclopropyl spacer can influence ring conformations in target binding sites. These characteristics explain its growing presence in high-throughput screening libraries and fragment-based drug design platforms.

Analytical characterization of 2172216-20-3 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, with particular attention to its stereoisomers. The development of robust chiral separation methods for this compound has become an active research area, as enantiopure forms may exhibit distinct biological profiles. Recent advancements in cryo-EM and X-ray crystallography have enabled researchers to visualize its interactions with biological targets at atomic resolution.

In material science applications, the amino-alcohol functionality of 1-amino(cyclopropyl)methylcyclohexan-1-ol shows promise for designing novel polymeric materials. Its rigid cyclohexane framework combined with reactive groups makes it a potential monomer for high-performance polymers. Some studies suggest applications in smart materials that respond to environmental stimuli, though this remains an emerging research direction.

Safety and handling considerations for CAS 2172216-20-3 follow standard laboratory protocols for amino-alcohol compounds. Proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Storage typically requires protection from moisture and oxidation, with many researchers opting for inert atmosphere conditions for long-term preservation of sensitive samples.

The commercial availability of 1-amino(cyclopropyl)methylcyclohexan-1-ol has expanded in recent years, with several specialty chemical suppliers offering both racemic and enantiomerically enriched forms. Pricing varies significantly based on purity and stereochemical composition, reflecting the compound's value in premium research applications. Current market trends suggest growing demand from contract research organizations (CROs) and academic research institutions.

Future research directions for this compound likely include exploration of its metabolic stability in biological systems, development of more efficient synthetic routes, and investigation of its potential in catalysis. The unique combination of a strained cyclopropane with a hydrogen-bond donor/acceptor pattern in 1-amino(cyclopropyl)methylcyclohexan-1-ol continues to inspire innovative applications across multiple scientific disciplines.